Cas no 2757082-63-4 ((3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- BS-47765
- (3AR,8aS)-2-([2,2'-bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
- (3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-8,8a-dihydro-3aH-indeno[1,2-d]oxazole
- 2757082-63-4
- (3aS,8bR)-2-(6-pyridin-2-ylpyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
- F72797
- 6-[(3aR,8aS)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]-2,2'-bipyridine
- (3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
-
- Inchi: 1S/C20H15N3O/c1-2-7-14-13(6-1)12-18-19(14)23-20(24-18)17-10-5-9-16(22-17)15-8-3-4-11-21-15/h1-11,18-19H,12H2/t18-,19+/m0/s1
- InChI Key: VJSIMJSVSGCYRU-RBUKOAKNSA-N
- SMILES: O1[C@@]2([H])CC3=C([C@@]2([H])N=C1C1N=C(C2=NC=CC=C2)C=CC=1)C=CC=C3
Computed Properties
- Exact Mass: 313.121512110g/mol
- Monoisotopic Mass: 313.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.4Ų
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1243955-100mg |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% | 100mg |
$90 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1243955-250mg |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% | 250mg |
$125 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1243955-1g |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% | 1g |
$285 | 2024-06-05 | |
| Ambeed | A1353066-100mg |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% 99%ee | 100mg |
$40.0 | 2024-07-28 | |
| Ambeed | A1353066-250mg |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% 99%ee | 250mg |
$72.0 | 2024-07-28 | |
| Ambeed | A1353066-1g |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% 99%ee | 1g |
$287.0 | 2024-07-28 | |
| Aaron | AR01XDK1-100mg |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% | 100mg |
$39.00 | 2025-02-12 | |
| Aaron | AR01XDK1-250mg |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% | 250mg |
$71.00 | 2025-02-12 | |
| Aaron | AR01XDK1-1g |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% | 1g |
$270.00 | 2025-02-12 | |
| 1PlusChem | 1P01XDBP-100mg |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole |
2757082-63-4 | 98% 99%ee | 100mg |
$32.00 | 2024-05-07 |
(3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on (3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
Compound CAS No. 2757082-63-4: (3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
The compound with CAS No. 2757082-63-4, named as (3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is notable for its unique structural features and potential applications in advanced materials and drug development.
The molecular structure of this compound is characterized by a fused bicyclic system comprising an indene ring and an oxazole ring. The presence of the bipyridine moiety at the 6-position of the indene ring introduces significant electronic and steric effects. This configuration not only enhances the molecule's stability but also imparts unique optical and electronic properties, making it a promising candidate for applications in optoelectronic devices and fluorescent sensors.
Recent studies have highlighted the potential of this compound in the development of novel light-emitting materials. Researchers have demonstrated that the incorporation of the bipyridine group significantly improves the molecule's photoluminescence efficiency, making it a strong contender for use in next-generation OLEDs (Organic Light Emitting Diodes). Furthermore, its chiral nature (as indicated by the (3aR,8aS) configuration) suggests potential applications in asymmetric catalysis and chiral recognition processes.
In the realm of pharmaceutical research, this compound has shown promise as a potential lead molecule for drug discovery. Its structural similarity to certain bioactive compounds suggests that it may exhibit modulatory effects on key biological targets. Ongoing studies are exploring its potential as an inhibitor of specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.
The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Advanced techniques such as enantioselective catalysis and cross-coupling reactions are employed to achieve the desired stereochemical outcomes. These synthetic strategies have been refined in recent years, leading to improved yields and higher purity levels.
In terms of characterization, this compound has been extensively studied using modern analytical techniques such as NMR spectroscopy, X-ray crystallography, and UV-vis spectroscopy. These studies have provided valuable insights into its electronic structure, conformational flexibility, and photophysical properties.
The integration of computational chemistry methods has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been used to predict its electronic transitions and excited-state dynamics, providing a deeper insight into its optical behavior.
In conclusion, the compound with CAS No. 2757082-63-4 represents a cutting-edge advancement in organic synthesis and materials science. Its unique structural features and versatile properties make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is poised to play a significant role in shaping future advancements in technology and medicine.
2757082-63-4 ((3aR,8aS)-2-([2,2'-Bipyridin]-6-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)